3-[3-(oxolan-3-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[3-(oxolan-3-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one is a chemical compound that has been the focus of much scientific research due to its potential applications in various fields. This compound is also known as QSOX1 inhibitor and has been found to have promising effects in cancer treatment.
Mechanism of Action
The QSOX1 inhibitor works by inhibiting the activity of QSOX1 enzyme. QSOX1 is involved in the production of reactive oxygen species (ROS), which are known to promote cancer growth. Inhibition of QSOX1 leads to a reduction in ROS production, which in turn leads to the suppression of tumor growth.
Biochemical and Physiological Effects:
The QSOX1 inhibitor has been found to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been found to reduce the levels of various cytokines and chemokines, which are known to promote cancer growth.
Advantages and Limitations for Lab Experiments
The QSOX1 inhibitor has several advantages for lab experiments. It is highly selective and specific for QSOX1 enzyme, which makes it an ideal tool for studying the role of QSOX1 in cancer growth. However, the QSOX1 inhibitor has some limitations, such as its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on QSOX1 inhibitor. One possible direction is the development of more potent and selective QSOX1 inhibitors. Another direction is the investigation of the potential use of QSOX1 inhibitor in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, more studies are needed to understand the mechanism of action of QSOX1 inhibitor and its potential applications in other diseases.
Synthesis Methods
The synthesis of 3-[3-(oxolan-3-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one involves a multi-step process, which includes the reaction of various chemical reagents. The synthesis method is complex and requires expertise in organic chemistry.
Scientific Research Applications
The QSOX1 inhibitor has been found to have potential applications in cancer treatment. QSOX1 is an enzyme that is overexpressed in many cancer cells, and its inhibition can lead to the suppression of tumor growth. The QSOX1 inhibitor has been found to be effective in inhibiting the growth of various cancer cells in vitro and in vivo.
Properties
IUPAC Name |
3-[3-(oxolan-3-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2S/c18-14-12-5-1-2-6-13(12)16-15(20)17(14)8-3-4-11-7-9-19-10-11/h1-2,5-6,11H,3-4,7-10H2,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLJQHGRYWOUTEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1CCCN2C(=O)C3=CC=CC=C3NC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.